Cas no 883544-74-9 (1-Methyl-2-(tetrahydro-furan-2-ylmethoxy)-ethylamine)

1-Methyl-2-(tetrahydro-furan-2-ylmethoxy)-ethylamine structure
883544-74-9 structure
Product Name:1-Methyl-2-(tetrahydro-furan-2-ylmethoxy)-ethylamine
CAS No:883544-74-9
MF:C8H17NO2
MW:159.2260825634
CID:3082186
PubChem ID:6485432
Update Time:2025-04-21

1-Methyl-2-(tetrahydro-furan-2-ylmethoxy)-ethylamine Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-2-(tetrahydro-furan-2-ylmethoxy)-ethylamine
    • AKOS000302364
    • 1-(oxolan-2-ylmethoxy)propan-2-amine
    • 883544-74-9
    • 1-[(Tetrahydro-2-furanyl)methoxy]-2-propanamine
    • AKOS022482687
    • DTXSID801244150
    • MDL: MFCD06248804
    • Inchi: 1S/C8H17NO2/c1-7(9)5-10-6-8-3-2-4-11-8/h7-8H,2-6,9H2,1H3
    • InChI Key: LLSWRLZOQCLMJS-UHFFFAOYSA-N
    • SMILES: O1CCCC1COCC(C)N

Computed Properties

  • Exact Mass: 159.125928785Da
  • Monoisotopic Mass: 159.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.5Ų

1-Methyl-2-(tetrahydro-furan-2-ylmethoxy)-ethylamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
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